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Compound of Interest

4-Bromo-2-(2,2,2-trifluoroethoxy)-
Compound Name:

benzoic acid
CAS No.: 1094547-13-3
Cat. No.: B1465443

Get Quote

\ J

Molecule Identity: 4-Bromo-2-(2,2,2-trifluoroethoxy)benzoic acid[1][2]

Executive Summary: Strategic Sourcing &
Application

CAS 1094547-13-3 is a specialized fluorinated building block used primarily in the synthesis of
advanced pharmaceutical intermediates.[1] It features a benzoic acid core substituted with a
bromine atom at the 4-position and a trifluoroethoxy group at the 2-position.[1]

o Primary Application: Medicinal chemistry campaigns targeting metabolic stability. The
trifluoroethoxy group acts as a bioisostere for methoxy groups, blocking metabolic
demethylation while increasing lipophilicity.

 Availability Status:Specialty / Make-to-Order. While listed in catalogs of major building block
suppliers (e.g., BLDpharm, abcr), it is frequently non-stock and requires a lead time of 2—4
weeks.[2]
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» Cost Estimate: High-value intermediate. Research scale (1g-5g) typically ranges from $150
— $400 USD/gram depending on synthesis route and purity requirements.

Chemical Identity & Technical Specifications

This section defines the critical parameters for verifying the identity of the procured material.

Parameter Specification

Chemical Name 4-Bromo-2-(2,2,2-trifluoroethoxy)benzoic acid
CAS Number 1094547-13-3

Molecular Formula CoHeBrFsOs

Molecular Weight 313.04 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO, Methanol, Ethyl Acetate;

sparingly soluble in water.[1][2]

Carboxylic Acid (C-1), Trifluoroethoxy ether (C-

Key Functional Groups .
2), Aryl Bromide (C-4)

Structural Logic & Utility

The molecule is designed for divergent synthesis:

o Aryl Bromide (C-4): Ready for Suzuki-Miyaura coupling or Buchwald-Hartwig amination to
extend the carbon skeleton.

o Carboxylic Acid (C-1): Serves as a handle for amide coupling or esterification.

« Trifluoroethoxy Group (C-2): Provides a metabolically robust "shield" against oxidative
metabolism (CYP450) compared to a standard methoxy group.[2]

Market Availability & Sourcing Strategy

Procuring CAS 1094547-13-3 requires a proactive strategy due to its "Specialty Chemical"
status.[1] It is not a commodity chemical like Benzene or Toluene.
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Supplier Landscape[2][3]

o Primary Suppliers: BLDpharm, abcr, Enamine, WuXi AppTec (Custom Synthesis).[1][2]

o Stock Status: Often listed as "Inquire” or "2-3 Weeks". Direct stock is rare due to the
specialized nature of the fluorinated precursor.

Procurement Workflow

The following diagram outlines the decision logic for sourcing this material, distinguishing
between "Catalog” and "Custom Synthesis" routes.
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Check Major Catalogs
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(Lead Time: 3-5 Days)

Y
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2. Lead Time (<4 Weeks)
3. Price (<$500/g)
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Initiate QC Protocol
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Figure 1: Decision matrix for sourcing CAS 1094547-13-3, prioritizing stock availability vs.
custom synthesis parameters.

Quality Control & Validation Protocol

Trusting a Certificate of Analysis (CoA) from a secondary supplier is insufficient for high-stakes
drug development.[2] You must validate the material internally.

Protocol 1: Identity Verification (NMR)[1][2]

e Objective: Confirm the presence of the trifluoroethoxy group and the correct substitution
pattern.

« Method: *H-NMR (400 MHz, DMSO-ds).[1][2]
o Expected Signals:
o 0 ~13.0 ppm (br s, 1H): Carboxylic acid proton.[2]

o & ~4.8 ppm (g, J=8.5 Hz, 2H): Methylene protons of the O-CH2-CFs group.[1][2] The
quartet splitting is due to coupling with the three fluorine atoms.

o Aromatic Region: Three distinct signals corresponding to the 1,2,4-substitution pattern
(one doublet, one doublet of doublets, one singlet-like doublet).[1][2]

Protocol 2: Purity Assessment (HPLC)[2]

o Objective: Quantify purity and detect defluorinated impurities.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5um).[2]

Mobile Phase: Gradient of Water (0.1% Formic Acid) / Acetonitrile.

Detection: UV at 254 nm.

Acceptance Criteria: Purity = 98.0% (Area %).

Pricing Analysis (2024/2025 Estimates)
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Prices are volatile and depend on batch size. The following are estimated ranges for budgetary
planning.

. Estimated Price .
Quantity Lead Time Notes
Range (USD)

Sample scale; high

100 mg $80 - $150 1-2 Weeks _
unit cost.[1][2]
Standard research
1 gram $250 - $450 2-3 Weeks
scale.[1]
Pilot scale; best value
5 grams $800 - $1,200 3-4 Weeks
for early R&D.
Requires custom
100 grams+ Inquire 6-8 Weeks process optimization.

[1]

Cost Driver: The starting material 2,2,2-trifluoroethanol and the specific bromination conditions
contribute to the cost.[1][2] The "Make-to-Order" nature adds a synthesis labor premium.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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